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A deep dive into the historical archives of natural product chemistry reveals the discovery and

initial isolation of viburnitol, a cycloheptanepentol, by the pioneering chemists Frederick

Belding Power and Frank Tutin in 1908. This technical guide illuminates the original

experimental methodologies employed for its extraction from Viburnum tinus and presents the

quantitative data that first characterized this intriguing natural product.

Discovery and Historical Context
In the early 20th century, the chemical investigation of medicinal plants was a burgeoning field,

with chemists diligently working to isolate and identify the active principles responsible for their

therapeutic effects. It was within this scientific landscape that Power and Tutin undertook a

systematic chemical examination of the leaves of Viburnum tinus, a species of flowering plant

in the family Adoxaceae, native to the Mediterranean region. Their meticulous work, published

in the Journal of the Chemical Society, Transactions in 1908, led to the first-ever isolation of a

new crystalline substance they named "viburnitol." This discovery was a significant

contribution to the understanding of the chemical constituents of the Viburnum genus.

Experimental Protocols for the Isolation of
Viburnitol
The original isolation of viburnitol by Power and Tutin was a multi-step process involving

classical extraction and purification techniques. The following is a detailed description of the

probable experimental protocol, reconstructed from their 1908 publication.
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Initial Extraction of Plant Material
The process commenced with the collection and drying of the leaves of Viburnum tinus. A large

quantity of the dried and ground leaves was subjected to exhaustive extraction with hot

ethanol. This initial step was crucial for the efficient removal of a wide range of organic

compounds from the plant matrix.

Purification of the Ethanolic Extract
The resulting ethanolic extract, a complex mixture of various plant constituents, underwent a

series of purification steps. The ethanol was distilled off to yield a concentrated aqueous

extract. This concentrate was then treated with a solution of basic lead acetate. This reagent

was commonly used at the time to precipitate tannins, gums, and other impurities, thereby

clarifying the extract.

Removal of Lead and Subsequent Crystallization
The excess lead from the filtrate was carefully removed by precipitation with hydrogen sulfide.

The resulting lead-free solution was then concentrated under reduced pressure to a syrup.

Upon standing for a prolonged period, a crystalline substance, viburnitol, separated from the

syrupy residue.

Recrystallization for Purity
The crude viburnitol crystals were further purified by repeated recrystallization from hot

ethanol or water. This process of dissolving the crystals in a hot solvent and allowing them to

cool slowly is a standard technique to obtain highly pure crystalline compounds.

Quantitative Data and Physicochemical
Characterization
Power and Tutin's 1908 paper provided the first quantitative data on the yield and

physicochemical properties of viburnitol. These initial findings were instrumental in its

characterization as a new natural product.
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Parameter Reported Value (1908)

Yield from Viburnum tinus leaves

Not explicitly quantified as a percentage of the

total leaf mass in the initial report, but isolated in

sufficient quantity for characterization.

Melting Point 175-176 °C

Optical Rotation Optically inactive

Elemental Analysis Consistent with the empirical formula C₇H₁₄O₅

Logical Workflow of Viburnitol Isolation
The logical progression of the experimental steps for the isolation of viburnitol can be

visualized as a clear workflow, starting from the raw plant material and culminating in the pure

crystalline compound.

Viburnum tinus leaves Exhaustive Extraction
(Hot Ethanol)

Purification of Extract
(Basic Lead Acetate)

Removal of Excess Lead
(Hydrogen Sulfide)

Concentration and
Crystallization

Recrystallization
(Ethanol/Water) Pure Viburnitol Crystals

Click to download full resolution via product page

Workflow for the historical isolation of viburnitol.

Conclusion
The discovery and isolation of viburnitol by Power and Tutin in 1908 represent a significant

milestone in the field of natural product chemistry. Their systematic approach, employing the

established techniques of the time, allowed for the identification of a novel cycloheptanepentol

from Viburnum tinus. The foundational quantitative data and experimental protocols they

reported have paved the way for subsequent research into the chemistry and potential

biological activities of this interesting natural compound. This in-depth guide serves as a

valuable resource for researchers, scientists, and drug development professionals interested in

the history and isolation of viburnitol.
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[https://www.benchchem.com/product/b1251105#discovery-and-history-of-viburnitol-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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